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Compound of Interest

Compound Name: Fibrinopeptide B, human tfa

Cat. No.: B15599512 Get Quote

Fibrinopeptide B Human TFA: Technical Support
Center
This technical support center provides guidance on the solubility, reconstitution, and potential

issues encountered when working with Fibrinopeptide B (FPB) human trifluoroacetate (TFA)

salt.

Frequently Asked Questions (FAQs)
Q1: What is Fibrinopeptide B human TFA and what is its primary function?

A1: Fibrinopeptide B human TFA is the trifluoroacetate salt of human Fibrinopeptide B. FPB is a

14-amino acid peptide released from the N-terminus of the β-chains of fibrinogen by the action

of the enzyme thrombin during blood coagulation.[1][2] Its release is a critical step in the

formation of a stable fibrin clot.[3] In research, it is often used to study thrombosis, coagulation,

and inflammatory responses.[1] It has also been shown to possess chemotactic activity,

attracting neutrophils and fibroblasts to sites of injury.[1]

Q2: I am having trouble dissolving Fibrinopeptide B human TFA. What are the recommended

solvents?

A2: Fibrinopeptide B human TFA can be challenging to dissolve. The recommended primary

solvent is sterile, purified water.[1][4] Some researchers also report using dilute acetic acid
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(e.g., 1 mg/mL).[4] Due to its tendency to aggregate, vigorous mixing or sonication may be

required to achieve complete dissolution.[1] It is advisable to start with a small amount of

solvent and gradually add more while vortexing or sonicating.

Q3: My Fibrinopeptide B solution appears cloudy or has visible precipitates. What should I do?

A3: Cloudiness or precipitation is often indicative of peptide aggregation.[5] This can be

influenced by factors such as concentration, pH, and temperature. To troubleshoot this, you can

try the following:

Sonication: A brief sonication in a water bath can help to break up aggregates.[1]

Warming: Gentle warming (e.g., to 37°C) may aid in dissolution, but be cautious as

prolonged exposure to heat can degrade the peptide.

pH Adjustment: The solubility of peptides can be pH-dependent. Adjusting the pH of your

solution might improve solubility.

Lowering Concentration: Attempt to dissolve the peptide at a lower concentration.

Q4: What is the recommended storage condition for Fibrinopeptide B human TFA, both in

lyophilized and reconstituted form?

A4:

Lyophilized Powder: The lyophilized powder should be stored at -20°C or below.[6]

Reconstituted Solution: For short-term storage, reconstituted solutions can be kept at 4°C for

up to a few days.[7] For long-term storage, it is recommended to aliquot the solution into

single-use volumes and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles,

which can degrade the peptide.[7]

Q5: How stable is Fibrinopeptide B in solution?

A5: Fibrinopeptide B is unstable in plasma and urine at room temperature, showing significant

degradation over time.[8] However, it is stable in an alkaline buffer (pH 8.5) at temperatures up
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to 37°C.[8] The addition of protease inhibitors like EDTA and Aprotinin (Trasylol) can help to

stabilize the peptide in biological samples.[8]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Low Solubility
Peptide aggregation, incorrect

solvent.

Use sterile water or dilute

acetic acid.[4] Employ

sonication or gentle warming

to aid dissolution.[1] Prepare a

fresh solution.

Cloudy Solution/Precipitation Peptide aggregation.

Sonicate the solution briefly.[1]

Consider lowering the

concentration. Ensure the pH

of the solvent is appropriate.

Loss of Activity

Improper storage, multiple

freeze-thaw cycles,

degradation.

Aliquot reconstituted solutions

for single use and store at

-80°C.[7] Use protease

inhibitors in biological assays.

[8] Prepare fresh solutions for

each experiment.

Quantitative Data Summary
Solubility of Fibrinopeptide B Human TFA

Solvent Concentration Method Reference

Water (H₂O)
1.25 mg/mL (0.75

mM)
Requires sonication [1]

Water (H₂O) 1 mg/mL - [4]

Acetic Acid 1 mg/mL - [4]

0.1% Formic Acid in

30% Acetonitrile
0.1 mg in 1.2 mL Vortexing [7]
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Molecular Information

Parameter Value Reference

Molecular Weight ~1551 g/mol [6]

Amino Acid Sequence

(Glp)-Gly-Val-Asn-Asp-Asn-

Glu-Glu-Gly-Phe-Phe-Ser-Ala-

Arg-OH

[6]

Experimental Protocols
Standard Reconstitution Protocol for Fibrinopeptide B Human TFA

Pre-treatment: Allow the lyophilized Fibrinopeptide B human TFA vial to equilibrate to room

temperature before opening.

Solvent Addition: Using a sterile pipette tip, add the desired volume of cold, sterile, purified

water or other recommended solvent to the vial. For example, to prepare a 1 mg/mL stock

solution, add 1 mL of solvent to 1 mg of peptide.

Dissolution: Vortex the vial for at least 30 seconds. If the peptide does not fully dissolve,

sonicate the vial in a water bath for short intervals (1-2 minutes) until the solution is clear.[1]

Centrifugation: Briefly centrifuge the vial to ensure all the reconstituted peptide is at the

bottom of the tube.

Storage: For immediate use, keep the solution on ice. For long-term storage, aliquot into

single-use tubes and store at -80°C.
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Caption: Pathway of Fibrin Clot Formation.
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Experimental Workflow: Chemotaxis Assay
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Caption: Workflow for a Chemotaxis Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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